Cas no 78887-38-4 (3-Acetamido-2-nitrophenylboronic acid)

• Product Name: 3-Acetamido-2-nitrophenylboronic acid
• CAS No: 78887-38-4
• MF: C₈H₉BN₂O₅
• MW: 223.97846198082
• MDL: MFCD06659828
• CID: 562547
• PubChem ID: 44119623
• Update Time: 2025-10-30

3-Acetamido-2-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• Boronic acid,B-[3-(acetylamino)-2-nitrophenyl]-
• (3-Acetamido-2-Nitro)Benzeneboronic Acid
• 3-Acetamido-2-nitrobenzeneboronic acid
• (3-acetamido-2-nitrophenyl)boronic acid
• 3-Acetamido-2-nitrophenylboronic acid
• XJRVFUIJKNFQBX-UHFFFAOYSA-N
• [3-(acetylamino)-2-nitrophenyl]boronic acid
• AKOS015837732
• A839525
• 78887-38-4
• MFCD06659828
• 3-Acetylamino-2-nitrophenylboronic acid
• CS-0174285
• (3-Acetamido-2-nitro)benzeneboronicacid
• DTXSID30657329
• (3-acetamido-2-nitro-phenyl)boronic acid
• FT-0641700
• AB26418
• SCHEMBL190129
• DB-017960

• MDL： MFCD06659828
• Inchi： 1S/C8H9BN2O5/c1-5(12)10-7-4-2-3-6(9(13)14)8(7)11(15)16/h2-4,13-14H,1H3,(H,10,12)
• InChI Key： XJRVFUIJKNFQBX-UHFFFAOYSA-N
• SMILES： OB(C1=CC=CC(=C1[N+](=O)[O-])NC(C)=O)O

Computed Properties

• Exact Mass: 224.06000
• Monoisotopic Mass: 224.0604516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 161-162
• PSA: 115.38000
• LogP: -0.17080

3-Acetamido-2-nitrophenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on 3-Acetamido-2-nitrophenylboronic acid

Introduction to 3-Acetamido-2-nitrophenylboronic acid (CAS No. 78887-38-4) and Its Emerging Applications in Chemical Biology

3-Acetamido-2-nitrophenylboronic acid, identified by the chemical identifier CAS No. 78887-38-4, is a specialized boronic acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its acetamido and nitrophenyl functional groups, exhibits unique chemical properties that make it a valuable tool in the development of novel therapeutic agents and diagnostic probes. The boronic acid moiety, in particular, imparts reactivity that is highly useful in various biochemical applications, including glycosylation studies and the synthesis of boron-containing drugs.

The nitrophenyl group introduces additional electronic and steric features, influencing the compound's solubility, stability, and interaction with biological targets. This combination of structural elements makes 3-Acetamido-2-nitrophenylboronic acid a versatile intermediate in organic synthesis, particularly in the construction of complex molecules that mimic natural glycosidic structures. Such mimics are crucial for understanding enzyme mechanisms and for designing inhibitors targeting glycosylation pathways, which are implicated in various diseases, including cancer and inflammatory disorders.

In recent years, advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-Acetamido-2-nitrophenylboronic acid more deeply. Studies have demonstrated its utility in the development of high-affinity ligands for enzymes like β-galactosidase and α-fucosidase, which play critical roles in carbohydrate metabolism. The acetamido group enhances binding interactions by providing hydrogen bonding opportunities, while the nitrophenyl moiety contributes to hydrophobic interactions, optimizing overall binding affinity.

One of the most exciting applications of 3-Acetamido-2-nitrophenylboronic acid is in the field of boron neutron capture therapy (BNCT), a novel modality for cancer treatment. Boron-containing compounds can selectively accumulate in tumor tissues, where they undergo neutron irradiation to release cytotoxic particles. The reactivity of the boronic acid group allows for facile conjugation with tumor-targeting molecules, enhancing the specificity of BNCT treatments. Recent preclinical studies have shown promising results using derivatives of 3-Acetamido-2-nitrophenylboronic acid to improve tumor localization and reduce side effects associated with traditional chemotherapy regimens.

The compound's role in drug discovery has also been highlighted in the context of developing protease inhibitors. Proteases are enzymes that cleave peptide bonds and are involved in numerous physiological processes. Dysregulation of protease activity is associated with diseases such as Alzheimer's disease and arthritis. Researchers have leveraged the structural features of 3-Acetamido-2-nitrophenylboronic acid to design inhibitors that target specific proteases by forming stable complexes through boronic acid-peptide interactions. These inhibitors have shown potential in both cellular and animal models, paving the way for new therapeutic strategies.

Furthermore, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for 3-Acetamido-2-nitrophenylboronic acid. Traditional synthetic methods often involve harsh conditions and generate significant waste. However, recent innovations have introduced more environmentally friendly approaches, such as catalytic hydrogenation and biocatalytic transformations, which minimize byproduct formation while maintaining high yields. These advancements align with global efforts to reduce the environmental footprint of pharmaceutical manufacturing.

The diagnostic applications of 3-Acetamido-2-nitrophenylboronic acid are equally compelling. Boronate-based probes have been developed for imaging glycosylation patterns in cells and tissues, providing insights into disease progression and therapeutic responses. Techniques like fluorescence microscopy and nuclear magnetic resonance (NMR) spectroscopy have been employed to visualize these probes in real-time, enabling researchers to correlate structural changes with biological function. Such tools are invaluable for studying dynamic processes like cell signaling and metabolic pathways.

Looking ahead, the future prospects for 3-Acetamido-2-nitrophenylboronic acid appear promising as researchers continue to uncover its multifaceted roles across different disciplines. The integration of artificial intelligence (AI) into drug discovery is expected to accelerate the identification of novel applications for this compound by predicting its interactions with biological targets through machine learning algorithms. Additionally, nanotechnology offers new avenues for delivering 3-Acetamido-2-nitrophenylboronic acid derivatives more effectively to target sites within living organisms.

In conclusion,3-Acetamido-2-nitrophenylboronic acid (CAS No. 78887-38-4) stands as a cornerstone molecule in modern chemical biology research due to its unique structural properties and broad applicability. Its contributions to glycoscience, protease inhibition, BNCT, diagnostics, and sustainable chemistry underscore its importance as a building block for innovative therapeutics and scientific exploration. As methodologies evolve further into precision medicine,3-Acetamido-2-nitrophenylboronic acid will undoubtedly continue to play a pivotal role in shaping future advancements.